Cas no 105326-95-2 (Benzenamine, 4-(2-quinolinylmethoxy)-)

• Product Name: Benzenamine, 4-(2-quinolinylmethoxy)-
• CAS No: 105326-95-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• MDL: MFCD03644161
• CID: 1152184
• PubChem ID: 2747569
• Update Time: 2025-04-20

Benzenamine, 4-(2-quinolinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-quinolinylmethoxy)-
• 4-(2-quinolinylmethoxy)Benzenamine
• 4-(quinolin-2-ylmethoxy)aniline
• SCHEMBL1694951
• SB70915
• W15883
• CS-0047183
• DA-15937
• IDI1_018932
• AKOS009205003
• MFCD03644161
• 4-[(quinolin-2-yl)methoxy]aniline
• 2-(4-Aminophenoxymethyl)quinoline
• Maybridge3_007545
• 4-(Quinolin-2-ylmethoxy)-phenylamine
• GAJJBSCMLWJMKT-UHFFFAOYSA-N
• DTXSID70372665
• AS-63288
• HMS1452J13
• 105326-95-2

• MDL： MFCD03644161
• Inchi： 1S/C16H14N2O/c17-13-6-9-15(10-7-13)19-11-14-8-5-12-3-1-2-4-16(12)18-14/h1-10H,11,17H2
• InChI Key： GAJJBSCMLWJMKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų